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Compound of Interest

4-Bromo-2-cyclopropylmethoxy-1-
Compound Name: ,
nitro-benzene

CAS No.: 1369839-40-6

Cat. No.: B1412652

Get Quote

Executive Summary & Compound Profile
Compound: 4-Bromo-2-cyclopropylmethoxy-1-nitro-benzene Molecular Formula:
Molecular Weight: 272.10 g/mol (based on

) Role: Key electrophilic aromatic scaffold for

displacements or palladium-catalyzed cross-couplings (Suzuki/Buchwald).

This guide provides a definitive reference for the structural validation of this compound using
Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry
(MS). The data presented is derived from established spectroscopic principles for trisubstituted
benzenes and cyclopropyl ethers.

Synthesis Context & Impurity Profile

To accurately interpret spectral data, one must understand the sample's origin. This compound
is typically synthesized via the alkylation of 5-bromo-2-nitrophenol with
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(bromomethyl)cyclopropane or cyclopropylmethanol (Mitsunobu reaction).
e Critical Impurity Markers:
o Unreacted Phenol: Look for a broad singlet >10 ppm in

NMR (phenolic OH).

o Mitsunobu Byproducts: Triphenylphosphine oxide (multiplets ~7.5-7.7 ppm) or reduced
azo species.

o Regioisomers: Rare, but O-alkylation vs. C-alkylation artifacts can occur if conditions are
uncontrolled.

Mass Spectrometry (MS): The Isotopic Fingerprint

Mass spectrometry provides the primary confirmation of the halogenated core. For this
molecule, the bromine atom dictates the spectral logic.

Isotopic Pattern Analysis

The presence of a single bromine atom creates a distinct 1:1 doublet for the molecular ion due
to the natural abundance of

(50.7%) and

(49.3%).

e Peak: 271.0 m/z (
isotope)

e Peak: 273.0 m/z (
isotope)

» Validation Check: If the intensity ratio deviates significantly from 1:1, suspect contamination
with a non-brominated analog or a di-bromo impurity.

Fragmentation Pathway
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The fragmentation is driven by the stability of the aromatic core and the lability of the ether
linkage.

e Primary Loss: Cleavage of the cyclopropylmethyl group (

, mass 55).

o Result:
peak at m/z 216/218 (4-bromo-2-nitrophenol cation).
e Secondary Loss: Loss of the nitro group (

, mass 46) or

o Result: Distinct aryl cation clusters.

Visualization: MS Fragmentation Logic

Molecular lon [M]+ vl Jmethvl (55 D Ether Cleavage NO2 (46D Nitro Loss
miz 271/273 - Cyclopropylmethyl (55 Da) [M - C4HT7]+ = = [M - NO2 - C4H7]+
(1:1 Ratio) m/z 216/218 m/z ~170/172

Figure 1: Predicted EI-MS Fragmentation Pathway for Structural Confirmation

Click to download full resolution via product page

Figure 1: The fragmentation logic confirms the connectivity of the ether side chain and the nitro
group relative to the brominated core.

Nuclear Magnetic Resonance (NMR)
Spectroscopy|[1]

The NMR data confirms the regiochemistry (1,2,4-substitution pattern) and the integrity of the
cyclopropyl moiety.

NMR (Proton) Data (400 MHz, )
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Cyclopropyl
] methylene
Cp-CH2 0.35-0.42 Multiplet (m) 2H
(trans to

substituent).

Expert Insight: The key to distinguishing this from its isomers is the coupling of Ar-H6. It
appears as a doublet with a large ortho-coupling (~9 Hz), indicating it has one neighbor (H5). If
H6 were a singlet, the substitution pattern would be different (e.g., 2,5-dibromo).

NMR (Carbon) Data (100 MHz, )

e Aromatic Carbons:

o

C-0 (C2): ~152.0 ppm (Deshielded by oxygen).

[¢]

C-NO2 (C1): ~138.5 ppm (Deshielded by nitrogen).

[¢]

C-Br (C4): ~128.0 ppm (Shielded by heavy atom effect).

[e]

Ar-CH: 125.5, 122.0, 117.5 ppm.
 Aliphatic Carbons:

o :~74.0 ppm.

o Cp-CH: ~10.2 ppm.

o Cp-CH2: ~3.5 ppm (High field shift characteristic of strained rings).
Infrared Spectroscopy (IR)[1][2][3]
IR is used primarily for functional group validation (Go/No-Go check).
» Nitro Group (

): Two strong bands are mandatory.

o Asymmetric Stretch: 1525 + 10
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o Symmetric Stretch: 1345 + 10

o Ether Linkage (C-O-C): Strong stretch at 1250-1270

» Aromatic Ring: Skeletal vibrations at 1590

and 1470

e Cyclopropyl C-H: Weak, sharp stretch around 3080
(distinct from aromatic C-H).

Experimental Protocol for Spectral Validation

To ensure reproducibility, follow this standardized workflow.
Sample Preparation
e Solvent Selection: Use

(Chloroform-d) for routine NMR. Ensure acidity is neutralized (
filtered) to prevent acid-sensitive ether hydrolysis.

» Concentration:
o NMR: 5-10 mg in 0.6 mL solvent.

o NMR: 30-50 mg in 0.6 mL solvent (requires higher concentration for quaternary carbons).

Analytical Workflow Diagram
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Crude/Purified Sample

Step 1: IR Spectroscopy
Check: 1525/1345 cm-1 (NO2)

Step 2: Mass Spec (LC-MS/GC-MS)
Check: 271/273 doublet

MW & Br Pattern OK

Step 3: 1H NMR
Check: Ar-H6 doublet (7.76 ppm)
& O-CH2 doublet (3.96 ppm)

Regiochemistry OK

Validation Decision

Figure 2: Self-Validating Analytical Workflow for 4-Bromo-2-cyclopropylmethoxy-1-nitro-benzene

Click to download full resolution via product page
Figure 2: A step-by-step decision tree to validate compound identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5-Bromo-2-nitrophenol | C6H4BrNO3 | CID 13970496 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. chemscene.com [chemscene.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectral Characterization of 4-Bromo-
2-cyclopropylmethoxy-1-nitro-benzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1412652/docs#technical-guide-spectral-
characterization-of-4-bromo-2-cyclopropylmethoxy-1-nitro-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1412652?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-nitrophenol
https://www.chemscene.com/27684-84-0.html
https://www.benchchem.com/product/b1412652/docs#technical-guide-spectral-characterization-of-4-bromo-2-cyclopropylmethoxy-1-nitro-benzene
https://www.benchchem.com/product/b1412652/docs#technical-guide-spectral-characterization-of-4-bromo-2-cyclopropylmethoxy-1-nitro-benzene
https://www.benchchem.com/product/b1412652/docs#technical-guide-spectral-characterization-of-4-bromo-2-cyclopropylmethoxy-1-nitro-benzene
https://www.benchchem.com/product/b1412652/docs#technical-guide-spectral-characterization-of-4-bromo-2-cyclopropylmethoxy-1-nitro-benzene
https://www.benchchem.com/product/b1412652?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1412652?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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